N-allyl-2-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
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Description
N-allyl-2-(2-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H19FN4O3S and its molecular weight is 378.42. The purity is usually 95%.
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Scientific Research Applications
Imidazole Derivatives and Their Applications
Imidazole derivatives are known for their versatile biological activities, including antipsychotic, antibacterial, and anticancer properties. For example, imidazole-containing compounds have been explored for cyclization reactions to produce compounds with potential antipsychotic activities without interacting with dopamine receptors, offering a new pathway for treating psychosis with reduced side effects (Wise et al., 1987). This indicates the potential for designing novel therapeutic agents based on imidazole frameworks for neurological conditions.
Thiazolidinone Core in Drug Discovery
Thiazolidinones, often synthesized from compounds bearing similar structural elements to the one , have shown significant anticancer and anti-inflammatory activities. These compounds are synthesized through various chemical reactions, and their biological activities are characterized by in vitro and in vivo studies. For instance, derivatives of thiazolidinone have been evaluated for their anticancer activities, showing promise against breast cancer and other cancer cell lines, suggesting a potential pathway for the development of new anticancer agents (Sraa Abu-Melha, 2021).
Acetamide Moiety in Medicinal Chemistry
The acetamide functional group is a common feature in many biologically active molecules, contributing to various therapeutic properties. Research involving acetamide derivatives includes the exploration of their optoelectronic properties and potential applications in materials science. For instance, the study of acetamide-based compounds for alkene epoxidation demonstrates the utility of these molecules in catalytic processes, highlighting their significance beyond pharmaceutical applications (Alexia Serafimidou et al., 2008).
Properties
IUPAC Name |
2-[2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O3S/c1-2-7-19-15(24)9-22-12(10-23)8-20-17(22)26-11-16(25)21-14-6-4-3-5-13(14)18/h2-6,8,23H,1,7,9-11H2,(H,19,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIXDBXEZQUQDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=CC=C2F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.